3-Ethoxy-4-hydroxybenzyl alcohol

Specification

• CAS No.: 4912-58-7
• Molecular Formula: C9H12O3
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 2-ethoxy-4-(hydroxymethyl)phenol
• Standard InChI: InChI=1S/C9H12O3/c1-2-12-9-5-7(6-10)3-4-8(9)11/h3-5,10-11H,2,6H2,1H3
• Standard InChI Key: ULCZGZGLABEWDG-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)CO)O
• Canonical SMILES: CCOC1=C(C=CC(=C1)CO)O

Introduction

Chemical Identity and Structural Information

3-Ethoxy-4-hydroxybenzyl alcohol is a benzyl alcohol derivative that belongs to the chemical class of phenolic compounds. It is characterized by the presence of three oxygen-containing functional groups: an ethoxy group (-OCH2CH3), a hydroxyl group (-OH), and a hydroxymethyl group (-CH2OH).

Identification Data

Parameter	Information
Chemical Name	3-Ethoxy-4-hydroxybenzyl alcohol
CAS Registry Number	4912-58-7
Molecular Formula	C9H12O3
Molecular Weight	168.19 g/mol
UNII	WF0E3SL79L
European Community (EC) Number	674-192-5
DSSTox Substance ID	DTXSID50344547

Synonyms

The compound is known by several synonyms in scientific literature and commercial contexts:

• 2-Ethoxy-4-(hydroxymethyl)phenol

• Benzenemethanol, 3-ethoxy-4-hydroxy-

• Ethyl vanillyl alcohol

• 3-ethoxy-4-hydroxybenzenemethanol

Physical Properties

3-Ethoxy-4-hydroxybenzyl alcohol possesses specific physical properties that define its behavior under various conditions. These properties are crucial for understanding its potential applications and handling requirements.

Basic Physical Parameters

Property	Value	Conditions
Physical State	Solid particulate/powder	At room temperature
Melting Point	73-75°C	-
Boiling Point	219.85-220°C	At 101.8-102.1 kPa
Density	1.31	At 20°C
Vapor Pressure	0.003 Pa	At 25°C

Chemical Reactivity Parameters

Property	Value	Conditions
pKa	9.88±0.18	Predicted value
Dissociation Constant	10.1	At 25°C

These physical properties indicate that 3-Ethoxy-4-hydroxybenzyl alcohol is a relatively stable solid compound with a moderate melting point and high boiling point, suggesting strong intermolecular forces likely due to hydrogen bonding from the hydroxyl groups present in its structure.

Synthesis Methods

The synthesis of 3-Ethoxy-4-hydroxybenzyl alcohol has been documented in chemical literature, with at least one method showing good yield.

Package Size	Price (USD)	Availability Notes
5g	$48.90	Available within 8-12 weeks
25g	$252.90	Available within 8-12 weeks

According to supplier information, production may require sourcing of materials, which explains the extended availability timeframe.

Hazard Statement	Percentage of Notifications	Category	Signal Word
H315: Causes skin irritation	33.3%	Skin corrosion/irritation	Warning
H319: Causes serious eye irritation	100%	Serious eye damage/eye irritation	Warning
H335: May cause respiratory irritation	33.3%	Specific target organ toxicity, single exposure; Respiratory tract irritation	Warning

These classifications are based on aggregated information from 3 reports by companies from 2 notifications to the ECHA C&L Inventory.

Precautionary Statements

Multiple precautionary statements have been assigned to this compound, including:
P261, P264, P264+P265, P271, P280, P302+P352, P304+P340, P305+P351+P338, P319, P321, P332+P317, P337+P317, P362+P364, P403+P233, P405, and P501.

These precautionary statements generally advise:

• Avoiding breathing dust/fumes

• Washing hands thoroughly after handling

• Using only outdoors or in well-ventilated areas

• Wearing protective gloves/eye protection

• Following specific first aid measures for skin and eye contact

• Storing in a well-ventilated place with container tightly closed

• Disposing of contents/container according to regulations

Hazard Classes and Categories

Hazard Class	Percentage of Notifications
Skin Irritant Category 2	33.3%
Eye Irritant Category 2	100%
Specific Target Organ Toxicity - Single Exposure Category 3	33.3%

This safety profile indicates that the primary concern when handling 3-Ethoxy-4-hydroxybenzyl alcohol is its potential to cause eye irritation, with possible skin and respiratory irritation as secondary concerns.

Regulatory Status

Limited regulatory information is available from the search results, but there appears to be some reporting requirements associated with this compound.

Reporting Requirements

For the chemical "Benzenemethanol, 3-ethoxy-4-hydroxy-" (a synonym for 3-Ethoxy-4-hydroxybenzyl alcohol), there are obligations to provide information:

• Obligations to provide information apply

• Importers or manufacturers must report within 28 days if the circumstances of importation or manufacture (introduction) differ from those in the assessment

This suggests that the compound may be subject to regulatory oversight in some jurisdictions, requiring documentation of its use, importation, or manufacture.

Related Compounds

While the focus of this review is specifically on 3-Ethoxy-4-hydroxybenzyl alcohol, it's worth noting a structurally related compound that appeared in the search results.